Cas no 1795276-21-9 (2-Methyl-6-nitroimidazo1,2-apyridine Hydrobromide)

• Product Name: 2-Methyl-6-nitroimidazo1,2-apyridine Hydrobromide
• CAS No: 1795276-21-9
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 5053937
• PubChem ID: 75525571
• Update Time: 2025-07-16

2-Methyl-6-nitroimidazo1,2-apyridine Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-nitroimidazo[1,2-a]pyridine hydrobromide
• 2-methyl-6-nitroimidazo[1,2-a]pyridine;hydrobromide
• Z1953499154
• 2-Methyl-6-nitroimidazo1,2-apyridine Hydrobromide

• Inchi： 1S/C8H7N3O2.BrH/c1-6-4-10-5-7(11(12)13)2-3-8(10)9-6;/h2-5H,1H3;1H
• InChI Key： XLFIIJJRIQNJCD-UHFFFAOYSA-N
• SMILES： Br.[O-][N+](C1C=CC2=NC(C)=CN2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 216
• Topological Polar Surface Area: 63.1

Additional information on 2-Methyl-6-nitroimidazo1,2-apyridine Hydrobromide

Comprehensive Overview of 2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide (CAS No. 1795276-21-9)

2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide (CAS No. 1795276-21-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the imidazo[1,2-a]pyridine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a nitro group and a methyl substituent in its molecular framework enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

Researchers and industry professionals frequently search for information on 2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide to understand its synthesis, properties, and potential uses. Common queries include its solubility, stability, and compatibility with other reagents. The compound's CAS No. 1795276-21-9 serves as a critical identifier in chemical databases, ensuring accurate retrieval of scientific data. Its structural features, such as the imidazo[1,2-a]pyridine core, are often highlighted in discussions about drug discovery and material science.

In recent years, the demand for novel heterocyclic compounds like 2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide has surged, driven by advancements in medicinal chemistry. The compound's potential as a building block for pharmaceutical intermediates aligns with the growing interest in targeted therapies and personalized medicine. Additionally, its relevance in catalysis and organic synthesis has made it a subject of study in academic and industrial laboratories worldwide.

The physicochemical properties of 2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide are crucial for its application in various fields. Its melting point, solubility profile, and spectroscopic characteristics are frequently analyzed to ensure optimal performance in experimental settings. The compound's stability under different conditions, such as temperature and pH, is also a key consideration for researchers. These attributes make it a versatile candidate for further exploration in drug development and chemical engineering.

Another area of interest is the compound's role in green chemistry initiatives. As the scientific community prioritizes sustainable practices, 2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide is being evaluated for its potential in eco-friendly synthesis routes. Its compatibility with biodegradable solvents and low-toxicity reagents positions it as a promising candidate for environmentally conscious research. This aligns with the broader trend of reducing the environmental footprint of chemical processes.

In summary, 2-Methyl-6-nitroimidazo[1,2-a]pyridine Hydrobromide (CAS No. 1795276-21-9) is a compound of significant scientific and industrial relevance. Its unique structural features, coupled with its potential applications in pharmaceuticals, catalysis, and green chemistry, make it a subject of ongoing research. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of synthetic and medicinal chemistry.